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Compound of Interest

Compound Name: KB-R7943 mesylate

Cat. No.: B1662221

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the effective concentrations and
experimental protocols for the in vitro use of KB-R7943, a versatile pharmacological tool.
Primarily known as an inhibitor of the reverse mode of the Na+/Ca2+ exchanger (NCX), KB-
R7943 also exhibits activity against several other molecular targets. Understanding its full
pharmacological profile is crucial for the accurate design and interpretation of in vitro studies.

Data Presentation: Effective Concentrations of KB-
R7943

The following tables summarize the quantitative data on the inhibitory concentrations (IC50)
and effective doses of KB-R7943 across various in vitro models and targets.
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IC50 | Effective

Target Cell Type | System . Reference
Concentration
Primary Target:
Na+/Ca2+ Exchanger
(NCX)
Cultured Hippocampal
NCX (reverse mode) IC50=5.7+2.1uM [1112]
Neurons
NCX1 (reverse mode) - IC50 =1.2-2.4 uyM [3114]
Secondary Targets
N-methyl-D-aspartate Cultured Hippocampal
IC50=13.4+3.6 uM [1][2]
(NMDA) Receptor Neurons
) ) Cultured Neurons /
Mitochondrial ]
Isolated Brain IC50=11.4+2.4uM [1112]
Complex | ) )
Mitochondria
Voltage-Gated Na+
Current (Transient, Pituitary GH3 cells IC50 =11 uM [5]
INa(T))
Voltage-Gated Na+ o
Pituitary GH3 cells IC50 =0.9 uM [5]

Current (Late, INa(L))

Acid-Sensing lon
Channel 1a (ASIC1a)

CHO cells

Concentration-
dependent inhibition
(23% at 10 pM, 64%
at 100 pM after 5

activations)

[6]7]

Mitochondrial Ca2+

Uniporter

Permeabilized H9c2

cells

Significant inhibition at

10 pM 18]

Signaling Pathways and Mechanisms of Action

KB-R7943's biological effects stem from its interaction with multiple cellular targets. The

following diagrams illustrate its primary and secondary mechanisms of action.
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Voltage-Gated Acid-Sensing Mitochondrial Mitochondrial
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Culture Hippocampal
Neurons (10-12 DIV)

Load with Fura-2 AM

Wash Cells

Record Baseline Fluorescence
(with Nifedipine & Ouabain)

Apply KB-R7943
(or Vehicle)

Induce NCX Reverse Mode
(with Gramicidin)

(Record Caz2+ Influx)

(Analyze Data & Calculate ICSO)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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